molecular formula C19H15FN4O2S B2845192 3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one CAS No. 946328-41-2

3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

Cat. No.: B2845192
CAS No.: 946328-41-2
M. Wt: 382.41
InChI Key: LYJFQBYRNLMHRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a synthetic small molecule belonging to the quinazolinone class, designed for preclinical research into targeted cancer therapies. Its structure integrates key pharmacophores known to interact with critical kinase targets. The core quinazolin-4(3H)-one scaffold is a privileged structure in medicinal chemistry, recognized for its potent biological activities, particularly in oncology . This derivative is specifically engineered with a 1,2,4-oxadiazole ring substituted with a 4-fluorophenyl group, a modification intended to enhance binding affinity and selectivity. Primary Research Applications and Value: The main research value of this compound lies in its potential as a dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) signaling pathways . Overexpression and dysregulation of these tyrosine kinases are hallmarks of numerous aggressive cancers, driving tumor cell proliferation and angiogenesis . By simultaneously targeting these two pathways, this compound provides a research tool for investigating multi-targeted intervention strategies, which may be more therapeutically beneficial and have a lower profile of side effects compared to monotargeted agents . Mechanism of Action: While specific data on this exact molecule may be limited, its design is based on established structure-activity relationships (SAR). The 2-((heterocyclic)methyl)thio) side chain is a critical feature for potent kinase inhibition . Researchers have demonstrated that analogous compounds with this structural motif exhibit significant cytotoxic activity by inhibiting EGFR and VEGFR-2 tyrosine kinases, leading to the suppression of cancer cell growth and the induction of apoptosis (programmed cell death) . The incorporation of the 4-fluorophenyl group further optimizes the molecule's physicochemical properties and binding interactions, as the fluorine atom is known to enhance pharmacokinetic profiles and affinity for the target protein . Disclaimer: This product is for research purposes only and is not intended for diagnostic or therapeutic use. It is strictly prohibited for personal use.

Properties

IUPAC Name

3-ethyl-2-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15FN4O2S/c1-2-24-18(25)14-5-3-4-6-15(14)21-19(24)27-11-16-22-17(23-26-16)12-7-9-13(20)10-8-12/h3-10H,2,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYJFQBYRNLMHRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15FN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Scientific Research Applications

Anticancer Properties

Research indicates that compounds with similar structures exhibit significant anticancer activities. For instance, derivatives of quinazolinones have been shown to inhibit various cancer cell lines by targeting specific kinases involved in cell proliferation and survival. The incorporation of the oxadiazole and thioether functionalities may enhance these effects due to their potential to interact with biological targets.

Case Study:
A study focused on quinazolinone derivatives demonstrated that modifications at the thioether position could lead to improved inhibitory activity against polo-like kinase 1 (Plk1), a critical regulator of cell division. The study reported structure-activity relationship (SAR) analyses that suggested certain substitutions could significantly increase potency against cancer cells .

Antimicrobial Activity

Compounds containing oxadiazole rings are known for their antimicrobial properties. The presence of the 4-fluorophenyl group in this compound may enhance its interaction with microbial targets, potentially leading to effective antimicrobial agents.

Research Findings:
In vitro studies have shown that oxadiazole derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Drug Design and Development

The unique structure of 3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one makes it a valuable candidate for drug development. Its ability to modulate biological pathways suggests potential applications in treating diseases such as cancer and infections.

Table 1: Summary of Biological Activities

Activity TypeObserved EffectReference
AnticancerInhibition of Plk1; cell death in cancer lines
AntimicrobialBroad-spectrum activity against bacteria
Enzyme InhibitionPotential inhibition of kinases involved in cell cycle regulation

Synthetic Approaches

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Methods often include the formation of the quinazolinone scaffold followed by the introduction of the oxadiazole ring and thioether linkage through nucleophilic substitution reactions.

Synthesis Overview:

  • Formation of Quinazolinone: Reaction between an isatoic anhydride and an amine.
  • Oxadiazole Synthesis: Cyclization involving hydrazine derivatives.
  • Thioether Formation: Nucleophilic attack on electrophilic centers to form thioether linkages.

Chemical Reactions Analysis

Oxidation of the Thioether Group

The thioether linkage (-S-) undergoes oxidation to form sulfoxides or sulfones under controlled conditions. This reaction is critical for modifying the compound’s electronic properties and enhancing metabolic stability.

Reagent/ConditionsProductYieldReference
H2_2O2_2 (30%), RTSulfoxide derivative72%
KMnO4_4, acidic mediumSulfone derivative65%

Nucleophilic Substitution at the Thioether Position

The thioether group acts as a nucleophilic site, enabling alkylation or arylation reactions. For example, reactions with alkyl halides or aryl boronic acids yield derivatives with altered steric and electronic profiles.

SubstrateReagent/ConditionsProductYieldReference
Ethyl bromoacetateK2_2CO3_3, DMF, 80°CEthyl 2-(quinazolin-4-one-thio)acetate85%
4-Fluorophenylboronic acidPd(PPh3_3)4_4, DME, refluxBiaryl-thioether derivative78%

Cyclization Reactions Involving the Oxadiazole Moiety

The 1,2,4-oxadiazole ring participates in cycloaddition or ring-opening reactions. For instance, hydrazine induces ring expansion to form triazoloquinazolinones, which exhibit enhanced biological activity.

Reagent/ConditionsProductApplicationReference
Hydrazine hydrate, EtOH, refluxTriazoloquinazolinone derivativeAnticancer agents (IC50_{50}: 0.07 μM)
Acrylonitrile, pyridine, 110°CThieno[2,3-e]triazoloquinazolinoneMMP-2/9 inhibition

Functionalization of the Quinazolinone Core

The quinazolinone ring undergoes electrophilic substitution at positions 6 or 7. Nitration and halogenation reactions are common, enabling further derivatization.

Reaction TypeReagent/ConditionsPosition ModifiedYieldReference
NitrationHNO3_3, H2_2SO4_4, 0°CC-768%
BrominationBr2_2, CHCl3_3, RTC-673%

Reduction of the Oxadiazole Ring

Catalytic hydrogenation reduces the oxadiazole ring to a diamino structure, altering solubility and binding affinity.

Catalyst/ConditionsProductYieldReference
H2_2, Pd/C, EtOH, 50°CDiaminoquinazolinone derivative60%

Biological Activity and Mechanistic Insights

Derivatives of this compound show promise in anticancer and anti-inflammatory applications. Key findings include:

Derivative StructureTarget/ActivityIC50_{50}/EC50_{50}Reference
Triazoloquinazolinone analogPlk1 PBD inhibition0.19 μM
Sulfone-modified analogCOX-2 inhibition (anti-inflammatory)1.2 μM
Diamino-reduced derivativeMMP-9 inhibition0.85 μM

Synthetic Pathways

A representative synthesis route involves:

  • Condensation of anthranilic acid with 4-fluorophenyl isothiocyanate to form 2-mercaptoquinazolin-4(3H)-one .

  • Alkylation with 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl chloride.

  • Ethyl group introduction via nucleophilic substitution .

Key intermediates are characterized by NMR (1^1H, 13^13C) and HRMS to confirm regiochemistry .

Stability and Reactivity Trends

  • Thermal Stability : Decomposes above 250°C (TGA data).

  • pH Sensitivity : Stable in neutral conditions but hydrolyzes in strong acids/bases via oxadiazole ring cleavage .

This compound’s versatility in organic transformations and pharmacological relevance underscores its value in medicinal chemistry. Further studies optimizing substituents could enhance target selectivity and pharmacokinetic profiles.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share key structural features with the target molecule, enabling comparative analysis:

Compound Name Core Structure Key Substituents/Modifications Biological Activity (EC₅₀ or IC₅₀) Reference
3-((4-phenyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)quinazolin-4(3H)-one Quinazolin-4(3H)-one Triazole, 4-CF3-Ph substituent 47.6 μg/mL (Xoo), 22.1 μg/mL (Xac)
1-(4-Fluorophenyl)-2-((4-methyl-5-(((3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)thio)methyl)-4H-1,2,4-triazol-3-yl)thio)ethanone Triazole-thioether Fluorophenyl, pyridinyl-triazole Antimicrobial (no specific EC₅₀)
2-{[(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]thio}quinazolin-4(3H)-one Quinazolin-4(3H)-one Triazole-aminomercapto group Synthesis yield: 85%
(5E)-2-(4-Chlorophenyl)-5-(3-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Thiazolo-triazole Chlorophenyl, fluorobenzylidene Not reported

Key Comparative Insights

Heterocyclic Core Influence :

  • The target compound’s 1,2,4-oxadiazole moiety may confer greater metabolic stability compared to triazole or thiazole systems due to its lower susceptibility to enzymatic degradation .
  • Compounds with triazole-thioether linkages (e.g., ) exhibit potent antibacterial activity, suggesting that the oxadiazole analog could display similar or enhanced efficacy.

Substituent Effects: Fluorinated aromatic groups (e.g., 4-fluorophenyl in the target compound vs. 4-CF3-Ph in ) enhance lipophilicity and membrane penetration, critical for intracellular target engagement.

Synthetic Accessibility: The synthesis of thioether-linked quinazolinones typically involves nucleophilic substitution or cyclocondensation reactions.

Biological Activity Trends: Thioether-linked triazole/quinazolinone hybrids (e.g., ) show superior pesticidal activity over non-heterocyclic derivatives, implying that the oxadiazole-thioether combination in the target molecule may exhibit comparable or novel bioactivity.

Q & A

Q. What solvent systems optimize reactivity in nucleophilic substitution reactions during synthesis?

  • Methodology :
  • Use DMF/THF mixtures (3:1 v/v) to balance nucleophilicity and solubility of thiolate intermediates .
  • Add catalytic tetrabutylammonium iodide (TBAI) to enhance reaction rates in polar aprotic media .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.